Cas no 1261849-26-6 (3-Bromo-4-(difluoromethoxy)benzyl bromide)

• Product Name: 3-Bromo-4-(difluoromethoxy)benzyl bromide
• CAS No: 1261849-26-6
• MF: C₈H₆Br₂F₂O
• MW: 315.93744802475
• CID: 4988554
• Update Time: 2025-10-20

3-Bromo-4-(difluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6Br2F2O/c9-4-5-1-2-7(6(10)3-5)13-8(11)12/h1-3,8H,4H2
• InChI Key： KHJFTTIQOADRBX-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 3-Bromo-4-(difluoromethoxy)benzyl bromide

Introduction to 3-Bromo-4-(difluoromethoxy)benzyl bromide (CAS No: 1261849-26-6)

3-Bromo-4-(difluoromethoxy)benzyl bromide, identified by the Chemical Abstracts Service Number (CAS No) 1261849-26-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aryl bromides featuring a bromo substituent at the third position and a difluoromethoxy group at the fourth position of the benzene ring. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The bromine atom at the third position of the benzene ring in 3-Bromo-4-(difluoromethoxy)benzyl bromide serves as a reactive handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug design. The difluoromethoxy group at the fourth position introduces electronic and steric effects that can modulate the reactivity and biological properties of the resulting compounds. This combination of substituents makes 3-Bromo-4-(difluoromethoxy)benzyl bromide a valuable building block for medicinal chemists.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural features of 3-Bromo-4-(difluoromethoxy)benzyl bromide align well with many pharmacophores found in approved drugs and drug candidates. For instance, the bromine substituent can be used to introduce rigid aromatic systems, while the difluoromethoxy group can enhance metabolic stability and binding affinity to biological targets. This has led to its incorporation in numerous synthetic strategies aimed at discovering novel therapeutic agents.

One notable application of 3-Bromo-4-(difluoromethoxy)benzyl bromide is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By leveraging cross-coupling reactions, researchers have been able to construct novel kinase inhibitors featuring the 3-Bromo-4-(difluoromethoxy)benzyl bromide scaffold. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in disrupting aberrant signaling pathways associated with tumor growth and progression.

Another area where 3-Bromo-4-(difluoromethoxy)benzyl bromide has found utility is in the development of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors involved in various physiological processes. Modulating GPCR activity has emerged as a key strategy for treating conditions such as hypertension, depression, and obesity. The structural motifs present in 3-Bromo-4-(difluoromethoxy)benzyl bromide have been integrated into molecules designed to selectively interact with specific GPCRs, leading to improved pharmacological profiles compared to earlier generations of drugs.

The synthesis of 3-Bromo-4-(difluoromethoxy)benzyl bromide itself is an intriguing challenge that highlights its synthetic utility. Typically, it is prepared through a multi-step process involving halogenation and functional group manipulation starting from commercially available aromatic precursors. The precise control over regioselectivity during these transformations is crucial to obtaining the desired product with high yield and purity. Advances in catalytic systems and reaction methodologies have significantly enhanced the efficiency of these synthetic routes, making 3-Bromo-4-(difluoromethoxy)benzyl bromide more accessible for research applications.

Recent studies have also explored the use of 3-Bromo-4-(difluoromethoxy)benzyl bromide in fragment-based drug discovery (FBDD). FBDD is an approach that involves identifying small molecular fragments capable of binding to biological targets and then iteratively building upon these fragments to develop lead compounds. The reactivity of the bromine atom allows for facile introduction of diverse structural elements, while the presence of the difluoromethoxy group provides additional chemical handles for optimization. This has led to several high-quality hits being identified through FBDD campaigns utilizing derivatives of 3-Bromo-4-(difluoromethoxy)benzyl bromide.

The impact of computational chemistry on the utilization of 3-Bromo-4-(difluoromethoxy)benzyl bromide cannot be overstated. Molecular modeling techniques have enabled researchers to predict how different modifications around this scaffold will affect its biological activity. By integrating experimental data with computational insights, scientists can rationally design analogs with enhanced potency and selectivity. This synergistic approach has accelerated the discovery pipeline for new therapeutic agents incorporating structures related to 3-Bromo-4-(difluoromethoxy)benzyl bromide.

In conclusion, 3-Bromo-4-(difluoromethoxy)benzyl bromide (CAS No: 1261849-26-6) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an indispensable tool for synthetic chemists working on next-generation therapeutics targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an even greater role in shaping the future of medicine.